Cas no 2680791-89-1 (Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate)

• Product Name: Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate
• CAS No: 2680791-89-1
• MF: C₁₉H₂₀BrNO₂
• MW: 374.271604537964
• CID: 5627209
• PubChem ID: 165939546
• Update Time: 2025-11-01

Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28301253
• benzyl 4-(3-bromophenyl)piperidine-1-carboxylate
• 2680791-89-1
• Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate

• Inchi： 1S/C19H20BrNO2/c20-18-8-4-7-17(13-18)16-9-11-21(12-10-16)19(22)23-14-15-5-2-1-3-6-15/h1-8,13,16H,9-12,14H2
• InChI Key： ZYWSBWOSXNQLIF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 373.06774g/mol
• Monoisotopic Mass: 373.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate

Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate (CAS No. 2680791-89-1): An Overview of a Promising Compound in Medicinal Chemistry

Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate (CAS No. 2680791-89-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, including a benzyl ester group and a brominated phenyl ring. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The chemical structure of Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate consists of a piperidine ring, which is a common motif in many biologically active compounds. The presence of the bromine atom on the phenyl ring adds to the compound's reactivity and can influence its pharmacological properties. The benzyl ester group, on the other hand, can affect the compound's solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential of Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate in various therapeutic areas. One notable area of interest is its role as a potential modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are involved in numerous physiological processes. The ability of Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate to interact with specific GPCRs could make it a valuable tool for developing new treatments for diseases such as neurological disorders, cardiovascular diseases, and metabolic disorders.

In addition to its potential as a GPCR modulator, Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate has also shown promise in preclinical studies as an inhibitor of specific enzymes. Enzyme inhibition is a common strategy in drug discovery, and compounds that can selectively inhibit target enzymes can have significant therapeutic benefits. For example, preliminary research has indicated that Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate may inhibit certain kinases, which are key enzymes involved in cell signaling pathways. This property could be leveraged to develop new treatments for cancer and inflammatory diseases.

The synthesis of Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate involves several well-established chemical reactions, including the formation of the piperidine ring and the introduction of the brominated phenyl group. The benzyl ester group can be introduced through esterification reactions, which are commonly used in organic synthesis. The ability to synthesize this compound efficiently and at scale is crucial for its potential use in pharmaceutical applications.

To further understand the biological activities of Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate, researchers have conducted various in vitro and in vivo studies. These studies have provided valuable insights into the compound's mechanism of action, pharmacokinetic properties, and safety profile. For instance, in vitro assays have demonstrated that Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate exhibits potent activity against specific targets, while animal models have shown promising results in terms of efficacy and tolerability.

The development of new drugs often involves extensive optimization of lead compounds to improve their potency, selectivity, and pharmacological properties. In this context, ongoing research on Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate is focused on optimizing its structure to enhance its therapeutic potential. This includes modifying functional groups to improve binding affinity to target proteins, increase metabolic stability, and reduce off-target effects.

In conclusion, Benzyl 4-(3-bromophenyl)piperidine-1-carboxylate (CAS No. 2680791-89-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.